Cas no 1261918-92-6 (2-Cyano-5-(4-methoxyphenyl)phenol)

• Product Name: 2-Cyano-5-(4-methoxyphenyl)phenol
• CAS No: 1261918-92-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD18314211
• CID: 2621726
• PubChem ID: 53219887
• Update Time: 2025-05-20

2-Cyano-5-(4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(4-METHOXYPHENYL)PHENOL
• 2-Cyano-5-(4-methoxyphenyl)phenol, 95%
• MFCD18314211
• 1261918-92-6
• DTXSID70684679
• 3-Hydroxy-4'-methoxy[1,1'-biphenyl]-4-carbonitrile
• 2-Cyano-5-(4-methoxyphenyl)phenol

• MDL： MFCD18314211
• Inchi： 1S/C14H11NO2/c1-17-13-6-4-10(5-7-13)11-2-3-12(9-15)14(16)8-11/h2-8,16H,1H3
• InChI Key： REUYKZVXOVSOFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 225.078978594Da
• Monoisotopic Mass: 225.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Additional information on 2-Cyano-5-(4-methoxyphenyl)phenol

2-Cyano-5-(4-methoxyphenyl)phenol: A Comprehensive Overview

2-Cyano-5-(4-methoxyphenyl)phenol, also known by its CAS number 1261918-92-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. The molecule consists of a phenol group at position 5 of a phenyl ring, which is further substituted with a cyano group at position 2 and a methoxyphenyl group at position 4. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

The synthesis of 2-Cyano-5-(4-methoxyphenyl)phenol typically involves multi-step organic reactions, often employing coupling reactions or substitution chemistry to assemble the desired structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the synthesis process. For instance, the use of palladium catalysts in Suzuki-Miyaura coupling reactions has been reported to significantly improve yields and reaction rates.

In terms of chemical properties, 2-Cyano-5-(4-methoxyphenyl)phenol exhibits notable stability under standard conditions, though it may undergo oxidation or hydrolysis under specific environmental conditions. The presence of electron-donating groups like the methoxyphenyl moiety enhances the compound's reactivity towards electrophilic substitution reactions, making it a valuable precursor in the synthesis of more complex molecules. Recent studies have also highlighted its potential as a building block for constructing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The biological activity of 2-Cyano-5-(4-methoxyphenyl)phenol has been a focal point of recent research efforts. Preclinical studies suggest that this compound possesses antioxidant and anti-inflammatory properties, making it a promising candidate for drug development targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity has been explored in the context of cancer therapy, where it shows potential as an inhibitor of key enzymes involved in tumor progression.

In the realm of materials science, 2-Cyano-5-(4-methoxyphenyl)phenol has been investigated for its role in creating advanced materials such as conducting polymers and stimuli-responsive hydrogels. Its ability to form self-assembled structures under specific conditions has opened avenues for applications in sensors and drug delivery systems. Recent breakthroughs in 3D printing technologies have further expanded its utility, enabling the fabrication of complex architectures with tailored functionalities.

The environmental impact of 2-Cyano-5-(4-methoxyphenyl)phenol is another area receiving increasing attention. Studies have assessed its biodegradability and toxicity profiles to determine its safety for industrial use and environmental release. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its ecological footprint. However, further research is required to fully understand its long-term effects on aquatic ecosystems.

In conclusion, 2-Cyano-5-(4-methoxyphenyl)phenol, with its CAS number 1261918-92-6, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis techniques and biological applications, positions it as a key player in future innovations within chemistry and related fields.